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Compound of Interest

Compound Name: 2-Propylvaleric acid allyl ester
CAS No.: 22632-62-8
Cat. No.: B15482408
Get Quote
. J

Executive Summary & Chemical Profile

2-Propylvaleric acid allyl ester (also known as Allyl Valproate or Allyl 2-propylpentanoate) is a
specialized intermediate. Unlike standard laboratory solvents, this compound presents a dual-
hazard profile: the reproductive toxicity associated with the valproic acid backbone and the
acute toxicity/reactivity associated with the allyl ester moiety.

Critical Operational Warning: Allyl esters are susceptible to hydrolysis in the presence of
moisture, acids, or bases. Hydrolysis of this compound releases Allyl Alcohol, a highly potent
toxin (P-listed waste, P005), and Valproic Acid (a known teratogen). Disposal protocols must
prioritize moisture exclusion and pH neutrality to prevent the in-situ generation of secondary
toxins.

Physicochemical & Hazard Profile (Synthesized Data)
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Property

Value | Classification

Operational Implication

CAS Number

72516-62-2 (Verify on specific

vial)

Use for waste manifesting.[1]

Functional Group

Allyl Ester

Potential for polymerization;

hydrolysis risk.

Flammability

Combustible Liquid (Est.[2][3]
FP > 60°C)

Treat as Class IlIA

Combustible Liquid.

Toxicity (Acute)

Toxic (Oral/Dermal/Inhalation)

High permeability; Double-

gloving required.

Toxicity (Chronic)

Reproductive Toxin (Cat
1A/1B)

Strict isolation from pregnant

personnel.

Reactivity

Incompatible with strong

oxidizers, acids, bases.[1]

DO NOT mix with acidic waste

streams.[1]

Pre-Disposal Stabilization (The "Self-Validating"

System)

Before moving the material to waste storage, you must stabilize it. This protocol acts as a self-

validating system: if the material is properly quenched and packaged, the risk of downstream

accidents (bottle over-pressurization or toxic off-gassing) is nullified.

Step 1: Quenching & Neutralization (If necessary)

If the material is pure, skip to Step 2. If it is part of a reaction mixture:

e Check pH: Ensure the mixture is neutral (pH 6-8).

o Why? Acidic or basic conditions accelerate the hydrolysis of the ester bond, releasing toxic

allyl alcohol.

» Quench Oxidizers: If the reaction involved oxidizers, quench with sodium thiosulfate before

bottling.
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o Why? Allyl groups can form peroxides or polymerize exothermically in the presence of
active oxidizers.

Step 2: Primary Containment

o Container: Use an amber glass bottle with a Teflon-lined (PTFE) cap. Avoid polyethylene
(PE) for long-term storage of allyl compounds as they can permeate the plastic.

o Headspace: Leave 10-15% headspace to accommodate thermal expansion, but minimize
excessive air exposure to reduce peroxidation risk.

Waste Stream Segregation Logic

Correct segregation is the single most critical step in laboratory waste management. This
compound must NOT be combined with standard "Organic Solvents" if those solvents contain
halogenated compounds or strong acids.

Decision Matrix: Waste Classification
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Protocol Logic

*Crucial: Do not mix with acidic waste streams
to prevent hydrolysis to Allyl Alcohol.

Waste: 2-Propylvaleric acid allyl ester

Is the waste Pure or in Solvent?

ﬁ Solution

Identify Solvent Base

/

Contains Halogens? b C d
(DCM, Chloroform) ure Lompoun

Yes No
Y

Is it Aqueous?

STREAM B: Halogenated Waste

(Segregated)

Yes o (Organic Non-Hal)

STREAM C: Agueous Toxic STREAM A: High-Tox Organics

(Destruction) (Incineration Only)

Click to download full resolution via product page

Figure 1: Waste stream segregation logic. Note that Stream A (High-Tox Organics) is the
preferred default for this compound to ensure thermal destruction.

Disposal Workflow: Step-by-Step
Phase A: Labeling & Documentation
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o Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the
container.

o Constituents: List "Allyl 2-propylpentanoate” clearly. Do not use abbreviations like "Allyl
VPA."

o Hazard Checkboxes: Mark Toxic, Flammable, and Reproductive Toxin.

Phase B: Physical Disposal

o Transfer: Perform all waste transfers inside a functioning chemical fume hood.

e PPE: Nitrile gloves (double-gloved) or Silver Shield® laminate gloves are recommended due
to the permeation potential of allyl esters. Wear safety goggles and a lab coat.[1]

e Bulking:

o Do NOT pour into the general "Non-Halogenated Solvent” drum if that drum is used for
bulk acetone/ethanol waste. The reproductive toxicity classification often legally requires a
separate "High Hazard" waste stream in many jurisdictions.

o Preferred Method: Dispose of the material in its own satellite accumulation container or a
dedicated "Toxic Organics" carboy.

Phase C: Final Handoff

o Seal: Cap the container tightly.

¢ Secondary Containment: Place the waste bottle into a secondary tub (polypropylene) to

capture potential leaks.

¢ Request Pickup: Contact your EHS (Environmental Health & Safety) department or licensed

waste contractor.[1]

o Note to Contractor: Specify that the waste requires Incineration. Fuel blending is generally
acceptable, but incineration ensures the destruction of the teratogenic backbone.

Emergency Contingencies: Spill Response
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If a spill occurs (>50 mL), immediate action is required due to the volatility and toxicity.

Spill Detected 1. Evacuate & Ventilate 2. Don PPE 3. Containment 4. Cleanup 5. Decontaminate Surface
P! (Remove Ignition Sources) (Resp. Protection + Double Gloves) (Use Absorbent Pads/Vermiculite) (Place in Sealed Bag) (Soap & Water - No Bleach)

Click to download full resolution via product page

Figure 2: Immediate spill response workflow. Note the prohibition of bleach (oxidizers) during
decontamination to prevent reaction with allyl groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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